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Compound of Interest

Compound Name: DPM-1001
CAS No.: 1471172-29-8
Cat. No.: B15578887
Get Quote
Introduction

DPM-1001 is a potent, selective, and orally bioavailable non-competitive inhibitor of protein-
tyrosine phosphatase 1B (PTP1B), with an IC50 of 100 nM.[1][2] It is an analog of the PTP1B
inhibitor trodusquemine (MSI-1436).[3] PTP1B is a key negative regulator of insulin and leptin
signaling pathways, making it a significant therapeutic target for type 2 diabetes and obesity.[3]
[4] DPM-1001 has demonstrated anti-diabetic properties by enhancing insulin and leptin
signaling in animal models.[1][3] Additionally, DPM-1001 functions as a copper chelator and
has shown potential in ameliorating copper overload in preclinical models of Wilson's disease.

[SIE61[71i8]

These application notes provide detailed protocols for the preparation of DPM-1001 stock
solutions for in vitro and in vivo research applications.

Quantitative Data Summary

The following table summarizes the key quantitative data for DPM-1001 and its trihydrochloride
salt.
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DPM-1001
Property DPM-1001 . . Reference
trihydrochloride
Molecular Formula C35H57N303 C35H60CI3N303 [1109]
Molecular Weight 567.85 g/mol 677.23 g/mol [1109]
Off-white to light Off-white to light
Appearance ] ) [1119]
yellow solid yellow solid
Purity >98% 99.84% [10]
IC50 (PTP1B) 100 nM 100 nM [1][9]

Solubility (in Vitro)

DMSO: 100 mg/mL

DMSO: 80 mg/mL

(118.13 mM); H20:
[1][°]

(176.10 mM) 33.33 mg/mL (49.22
mM)
4°C (under nitrogen,
Storage (Powder) -20°C for 3 years [1119]

away from moisture)

Storage (Stock

Solution)

-80°C for 6 months;

-20°C for 1 month

-80°C for 6 months;
-20°C for 1 month
[1][°]

(under nitrogen, away

from maoisture)

Experimental Protocols

Safety Precautions

Before handling DPM-1001, review the Safety Data Sheet (SDS).[11] Although not classified as
a hazardous substance, standard laboratory safety practices should be followed.[11] Use

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle

the compound in a well-ventilated area or a chemical fume hood.[12] Avoid inhalation of dust

and contact with skin and eyes.[11]

Protocol 1: Preparation of DPM-1001 Stock Solution for

In Vitro Use
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This protocol describes the preparation of a high-concentration stock solution of DPM-1001 in
DMSO.

Materials:

DPM-1001 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Warming device (e.g., water bath or heat block) (optional)
Procedure:

o Calculate the required amount: Based on the desired stock concentration and volume,
calculate the mass of DPM-1001 powder needed. For example, to prepare 1 mL of a 10 mM
stock solution (MW = 567.85 g/mol ), you would need 5.68 mg of DPM-1001.

» Weigh the compound: Carefully weigh the calculated amount of DPM-1001 powder and
place it in a sterile microcentrifuge tube or vial.

e Add solvent: Add the appropriate volume of DMSO to the tube. It is recommended to use
newly opened DMSO as it is hygroscopic, and water content can affect solubility.[1]

e Dissolve the compound:
o Vortex the solution thoroughly.

o If the compound does not fully dissolve, sonication and/or gentle warming up to 60°C can
be used to aid dissolution.[1]

» Aliquot and store: Once the DPM-1001 is completely dissolved, aliquot the stock solution into
smaller, single-use volumes to avoid repeated freeze-thaw cycles.
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» Storage: Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1]

Protocol 2: Preparation of DPM-1001 Formulation for In
Vivo Administration

This protocol provides an example of how to prepare DPM-1001 for oral or intraperitoneal
administration in animal models. This formulation yields a clear solution.[1]

Materials:

DPM-1001 stock solution in DMSO (e.g., 50 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline solution (sterile)

Sterile tubes

Vortex mixer

Procedure (for a 5 mg/mL final concentration):

o Prepare the vehicle components: This protocol uses a vehicle composed of 10% DMSO,
40% PEG300, 5% Tween-80, and 45% Saline.

e Mix DMSO and PEG300: In a sterile tube, add 400 pL of PEG300 to 100 pL of a 50 mg/mL
DPM-1001 DMSO stock solution. Mix thoroughly by vortexing.

e Add Tween-80: Add 50 L of Tween-80 to the mixture and vortex until the solution is
homogeneous.

e Add Saline: Add 450 L of saline to bring the total volume to 1 mL. Vortex again to ensure
complete mixing.

o Final concentration: This procedure will yield a 1 mL solution with a final DPM-1001
concentration of 5 mg/mL.
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e Use: The resulting clear solution is suitable for oral or intraperitoneal administration.[1] It is
recommended to prepare this formulation fresh before each use.

Signaling Pathway and Workflow Diagrams

The following diagrams illustrate the mechanism of action of DPM-1001 and the experimental

workflow for preparing a stock solution.
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Caption: DPM-1001 inhibits PTP1B, enhancing insulin and leptin signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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